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Compound of Interest

Compound Name: Ethiofencarb-sulfone

Cat. No.: B150163 Get Quote

An In-depth Technical Guide to Ethiofencarb-
sulfone
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Ethiofencarb-sulfone, a

significant metabolite of the carbamate insecticide Ethiofencarb. The document details its

chemical identity, physicochemical properties, and toxicological profile. Emphasis is placed on

its mechanism of action as an acetylcholinesterase inhibitor. Detailed experimental protocols

for its analysis in various matrices and for assessing its biological activity are provided. This

guide serves as a critical resource for professionals engaged in toxicological research,

environmental science, and drug development.

Chemical Identity and Physicochemical Properties
Ethiofencarb-sulfone is the product of the oxidation of the sulfur atom in its parent compound,

Ethiofencarb. Its chemical and physical properties are summarized below.
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Property Value Reference

CAS Number 53380-23-7 [1][2][3][4]

Molecular Formula C₁₁H₁₅NO₄S [1][2][4]

Molecular Weight 257.31 g/mol [1][2][4]

Appearance Not specified in searches

Solubility Not specified in searches

Toxicology and Mechanism of Action
The primary mechanism of toxicity for Ethiofencarb and its metabolite, Ethiofencarb-sulfone,

is the inhibition of acetylcholinesterase (AChE). AChE is a critical enzyme in the nervous

system responsible for the hydrolysis of the neurotransmitter acetylcholine. Inhibition of AChE

leads to an accumulation of acetylcholine in the synaptic cleft, resulting in overstimulation of

cholinergic receptors and disruption of nerve impulse transmission.

Acute Toxicity Data
The following table summarizes the available acute oral toxicity data for Ethiofencarb and its

primary metabolites.
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Compound Species Sex Route
LD₅₀
(mg/kg)

Reference

Ethiofencarb-

sulfoxide
Rat Male Oral 200-250

Ethiofencarb-

sulfoxide
Rat Female Oral 133-250

Ethiofencarb-

sulfone
Rat Male Oral 468-750

Ethiofencarb-

sulfone
Rat Female Oral approx. 600

Ethiofencarb-

phenol
Rat Male Oral approx. 200

Ethiofencarb-

phenol
Rat Female Oral approx. 200

Metabolic Pathway of Ethiofencarb
The metabolism of Ethiofencarb in mammals, plants, and soil follows a similar pattern, primarily

involving oxidation of the sulfur atom and hydrolysis of the carbamate group. The major

metabolites with an intact carbamate group are Ethiofencarb-sulfoxide and Ethiofencarb-
sulfone. Further metabolism involves the hydrolysis of the carbamate ester linkage to form the

corresponding phenols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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